Cas no 1562901-31-8 ((2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid
• CAS No: 1562901-31-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 6222202
• PubChem ID: 82447749
• Update Time: 2025-05-22

(2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid
• EN300-1457056
• 1562901-31-8
• 2560593-34-0
• EN300-1845082
• 3-(2-methylquinolin-4-yl)prop-2-enoic acid

• Inchi： 1S/C13H11NO2/c1-9-8-10(6-7-13(15)16)11-4-2-3-5-12(11)14-9/h2-8H,1H3,(H,15,16)/b7-6+
• InChI Key： BCEZMAKSCWLEJH-VOTSOKGWSA-N
• SMILES： OC(/C=C/C1C=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid

Comprehensive Overview of (2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid (CAS No. 1562901-31-8)

(2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid (CAS No. 1562901-31-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its quinoline backbone and prop-2-enoic acid moiety, is a subject of interest for researchers exploring novel therapeutic agents and molecular probes. Its 2-methylquinolin-4-yl group contributes to its distinct chemical behavior, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for quinoline derivatives has surged, driven by their relevance in drug discovery and material science. (2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid is no exception, as its conjugated double bond system (prop-2-enoic acid) offers opportunities for further functionalization. Researchers are particularly intrigued by its potential role in targeting specific enzymes or receptors, a topic frequently searched in AI-driven drug design platforms. The compound's CAS No. 1562901-31-8 is often queried in databases like PubChem and SciFinder, reflecting its growing prominence in academic and industrial settings.

The synthesis of (2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid typically involves condensation reactions between 2-methylquinoline-4-carbaldehyde and malonic acid derivatives, a process optimized for high yield and purity. Its E-configuration (trans arrangement) is critical for its biological activity, a detail emphasized in recent structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine, where molecular geometry dictates therapeutic efficacy.

From an application standpoint, CAS No. 1562901-31-8 is explored for its fluorescence properties, making it a candidate for bioimaging and sensor development—hot topics in nanotechnology forums. Its quinoline core also aligns with searches for metal-chelating agents, relevant in environmental and catalytic chemistry. Notably, the compound’s prop-2-enoic acid segment allows for covalent bonding with biomolecules, a feature leveraged in proteomics and bioconjugation techniques.

Quality control of (2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid relies on advanced analytical methods such as HPLC and NMR spectroscopy, ensuring compliance with regulatory standards. Its stability under varying pH conditions is frequently studied, addressing common queries about compound storage and handling protocols. These aspects are crucial for laboratories focusing on high-throughput screening (HTS) and automated synthesis.

In summary, (2E)-3-(2-methylquinolin-4-yl)prop-2-enoic acid (CAS No. 1562901-31-8) represents a versatile scaffold bridging medicinal chemistry and materials science. Its integration into AI-aided molecular modeling and green chemistry initiatives underscores its future potential. As research evolves, this compound may unlock new pathways in targeted therapy and sustainable innovation, resonating with global scientific priorities.